Cas no 56031-84-6 (Benzeneacetic acid, a-hydroxy-a,4-dimethyl-, (R)- (9CI))

• Product Name: Benzeneacetic acid, a-hydroxy-a,4-dimethyl-, (R)- (9CI)
• CAS No: 56031-84-6
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 369657
• PubChem ID: 21123439
• Update Time: 2025-04-19

Benzeneacetic acid, a-hydroxy-a,4-dimethyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-hydroxy-a,4-dimethyl-, (R)- (9CI)
• (R)-2-HYDROXY-2-METHYL(4-METHYLBENZENE)ACETIC ACID
• (R)‐2‐HYDROXY‐2‐P‐TOLYLPROPIONIC ACID
• (R)-(-)-p-methyl atrolactic acid
• (R)-2-hydroxy-2-p-tolyl-propionic acid
• (R)-2-Hydroxy-2-p-tolylpropionic acid
• (R)-2-Hydroxy-2-p-tolyl-propionsaeure
• 2-hydroxy-2-(4-tolyl)propanoic acid
• 2-Hydroxy-2-(p-tolyl)propanoic acid
• Benzeneacetic acid, α-hydroxy-α,4-dimethyl-, (R)-
• 56031-84-6
• (2R)-2-hydroxy-2-(4-methylphenyl)propanoic acid
• (R)-2-hydroxy-2-p-tolylpropanoic acid
• AKOS017343873

• Inchi： 1S/C10H12O3/c1-7-3-5-8(6-4-7)10(2,13)9(11)12/h3-6,13H,1-2H3,(H,11,12)/t10-/m1/s1
• InChI Key： LXGWCXBGZLLXHZ-SNVBAGLBSA-N
• SMILES： O[C@](C(=O)O)(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.217
• Boiling Point: 342.7°Cat760mmHg
• Flash Point: 175.2°C
• Refractive Index: 1.56
• PSA: 57.53000
• LogP: 1.28710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes